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Compound of Interest

Compound Name: 2-Bromo-4-chlorophenol

Cat. No.: B154644 Get Quote

For Immediate Release

This technical guide provides a detailed overview of 2-Bromo-4-chlorophenol, a halogenated

aromatic compound relevant to researchers, scientists, and professionals in drug development

and chemical synthesis. This document outlines its key chemical identifiers, physicochemical

properties, and a representative logical workflow for its identification.

Core Chemical Identifiers
Precise identification of chemical compounds is fundamental in research and development. 2-
Bromo-4-chlorophenol is cataloged under several key identifiers across various chemical

databases, ensuring its unambiguous recognition. The primary identifier is its CAS number,

695-96-5.[1][2][3][4][5][6][7] A comprehensive list of identifiers is provided in the table below.
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Identifier Type Identifier

CAS Number 695-96-5

PubChem CID 69670

EINECS Number 211-785-6

IUPAC Name 2-bromo-4-chlorophenol

InChI
InChI=1S/C6H4BrClO/c7-5-3-4(8)1-2-6(5)9/h1-

3,9H

InChIKey ZIYRDJLAJYTELF-UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1Cl)Br)O

Molecular Formula C6H4BrClO

Other Synonyms
4-Chloro-2-bromophenol, Phenol, 2-bromo-4-

chloro-

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-Bromo-4-
chlorophenol. These properties are crucial for its handling, storage, and application in

experimental settings.

Property Value

Molecular Weight 207.45 g/mol [1][5]

Appearance
White to slightly beige low melting solid[2] or

fused solid/liquid[4]

Melting Point 29.5-35.5 °C[4] or 31 °C[2]

Boiling Point 228-235 °C[2]

Flash Point 113 °C (closed cup)[5]

Purity (as per suppliers) >98.0% (GC)[4] or 98%[5]
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Logical Workflow for Identification
The identification of a chemical compound like 2-Bromo-4-chlorophenol follows a logical

progression from its basic nomenclature to detailed structural and property analysis. The

following diagram illustrates this workflow.

Start:
Compound of Interest

IUPAC Name:
2-Bromo-4-chlorophenol

CAS Number:
695-96-5

Structural Identifiers:
SMILES, InChI, InChIKey

Physicochemical Properties:
MW, MP, BP, etc.

Confirmed Identification
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Logical workflow for the identification of 2-Bromo-4-chlorophenol.

Experimental Protocols
While specific experimental protocols can vary based on the research context, a general

procedure for the synthesis of 2-bromo-4-chlorophenol involves the bromination of 4-

chlorophenol.

General Synthesis Example:

A common method involves the reaction of 4-chlorophenol with a brominating agent, such as

N-bromosuccinimide (NBS), in a suitable solvent like acetonitrile. The reaction progress is

typically monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture

is worked up by extraction and purified using column chromatography on silica gel.

It is imperative for researchers to consult and adapt detailed synthetic procedures from peer-

reviewed literature and to conduct a thorough risk assessment before commencing any

experimental work. All handling of this chemical should be performed in a well-ventilated fume

hood with appropriate personal protective equipment, as it is classified as an irritant and may

be harmful if swallowed or in contact with skin.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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